Cas no 1211528-07-2 (4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one)

• Product Name: 4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one
• CAS No: 1211528-07-2
• MF: C₆H₅ClN₄OS
• MW: 216.648097753525
• CID: 3166663
• PubChem ID: 92045274
• Update Time: 2025-04-21

4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one
• 1211528-07-2

• Inchi： 1S/C6H5ClN4OS/c1-13-6-8-3(7)2-4(9-6)10-11-5(2)12/h1H3,(H2,8,9,10,11,12)
• InChI Key： GGMHJBYONVJSRK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(NNC2=NC(=N1)SC)=O

Computed Properties

• Exact Mass: 215.9872597Da
• Monoisotopic Mass: 215.9872597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.2Ų